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Compound of Interest

Compound Name: Ulacamten

Cat. No.: B15607449 Get Quote

Application Notes and Protocols for Ulacamten
For Researchers, Scientists, and Drug Development
Professionals
Introduction

Ulacamten (also known as CK-4021586) is a selective, potent, and orally bioavailable small

molecule inhibitor of cardiac myosin.[1][2] It targets the contractile machinery of the heart

muscle, specifically by inhibiting the ATPase activity of cardiac myosin.[3] This mechanism

reduces the number of active myosin cross-bridges during cardiac contraction, thereby

decreasing contractile force without affecting calcium transients.[3] Ulacamten is under

investigation for its therapeutic potential in conditions associated with cardiac hypercontractility,

such as heart failure with preserved ejection fraction (HFpEF).[3] These application notes

provide detailed protocols for the solubilization of ulacamten and its preparation for use in

common in vitro assays.

Physicochemical and Solubility Data
Proper preparation of ulacamten solutions is critical for accurate and reproducible

experimental results. The following tables summarize the key physicochemical properties and

solubility of ulacamten.

Table 1: Physicochemical Properties of Ulacamten
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Property Value Reference

Molecular Formula C₂₁H₂₅F₂N₃O₃ [1]

Molecular Weight 405.44 g/mol [1]

Appearance White to off-white solid [1]

CAS Number 2830607-59-3 [1]

Table 2: Solubility of Ulacamten

Solvent Solubility Comments Reference

DMSO
125 mg/mL (308.31

mM)

Ultrasonic treatment

may be needed. Use

newly opened,

hygroscopic DMSO

for best results.

[1][4]

Aqueous Buffers (e.g.,

PBS)
Sparingly soluble

For aqueous

solutions, it is

recommended to first

dissolve in an organic

solvent like DMSO or

DMF and then dilute

with the aqueous

buffer.

Experimental Protocols
Protocol 1: Preparation of Ulacamten Stock Solutions in
DMSO
This protocol describes the preparation of a high-concentration stock solution of ulacamten in

dimethyl sulfoxide (DMSO).

Materials:
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Ulacamten powder

Anhydrous, high-purity DMSO

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic bath (optional)

Procedure:

Equilibrate the ulacamten powder to room temperature before opening the vial to prevent

moisture condensation.

Weigh the desired amount of ulacamten powder in a sterile tube.

Add the appropriate volume of DMSO to achieve the desired concentration (e.g., for a 10

mM stock solution, add 246.65 µL of DMSO per 1 mg of ulacamten).

Vortex the solution thoroughly for 2-5 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 5-10

minutes.

Once completely dissolved, aliquot the stock solution into smaller, single-use volumes to

avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).[1]

Protocol 2: Preparation of Ulacamten Working Solutions
for a Cardiac Myosin ATPase Assay
This protocol details the preparation of working solutions of ulacamten for an in vitro enzymatic

assay, such as a cardiac myosin ATPase inhibition assay. This protocol involves a serial dilution

from a DMSO stock solution.
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Materials:

Ulacamten stock solution in DMSO (e.g., 10 mM)

Assay buffer (e.g., 12 mM PIPES pH 6.8, 2 mM MgCl₂, 10 mM KCl, 1 mM DTT)[5]

Sterile polypropylene tubes or 96-well plates

Procedure:

Thaw the ulacamten DMSO stock solution at room temperature.

Perform a serial dilution of the stock solution in DMSO to create a range of concentrations.

For example, to create a 1 mM solution, mix 10 µL of the 10 mM stock with 90 µL of DMSO.

Further dilute the DMSO-based solutions into the assay buffer to achieve the final desired

concentrations for the assay. Note: The final concentration of DMSO in the assay should be

kept low (typically <0.5%) to avoid affecting enzyme activity.[6]

Prepare a vehicle control containing the same final concentration of DMSO as the

ulacamten-treated samples.

Add the prepared working solutions to the assay plate containing the other reaction

components (e.g., purified cardiac myosin, ATP).

Protocol 3: Preparation of Ulacamten for Cell-Based
Assays
This protocol provides a general guideline for preparing ulacamten for use in cell-based

assays, where maintaining cell viability is crucial.

Materials:

Ulacamten stock solution in DMSO (e.g., 10 mM)

Cell culture medium appropriate for the cell line being used

Sterile polypropylene tubes
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Procedure:

Thaw the ulacamten DMSO stock solution at room temperature.

Prepare an intermediate dilution of the stock solution in cell culture medium. It is

recommended to perform this dilution in a stepwise manner to prevent precipitation of the

compound.

Further dilute the intermediate solution in cell culture medium to achieve the final desired

concentrations for treating the cells.

Ensure the final concentration of DMSO in the cell culture medium is non-toxic to the cells

(typically ≤0.1%).

Include a vehicle control in your experiment, which consists of cell culture medium with the

same final concentration of DMSO as the experimental wells.
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Caption: Workflow for the preparation of ulacamten stock and working solutions.
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Caption: Simplified signaling pathway of cardiac muscle contraction and the inhibitory action of

ulacamten.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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